2-Chloro-4,6-dimethyl-benzotrifluoride, 97%

• IUPAC Name: 1-chloro-3,5-dimethyl-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H8ClF3/c1-5-3-6(2)8(7(10)4-5)9(11,12)13/h3-4H,1-2H3
• InChI Key: APNBICVRHKVCOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)C(F)(F)F)C
• Molecular Formula: C9H8ClF3
• Molecular Weight: 208.61 g/mol

Description

2-Chloro-4,6-dimethyl-benzotrifluoride, commonly known as 2,4-DMBC, is a chlorinated aromatic compound that is used in a variety of applications, including scientific research and industrial processes. It is a colorless liquid with a strong odor and has a boiling point of 171.2°C. 2,4-DMBC is used in various scientific research applications, as well as in lab experiments, due to its unique properties.

Mechanism of Action

2,4-DMBC acts as an inhibitor of a variety of enzymes, including cytochrome P450 enzymes. It binds to the active site of the enzyme, blocking its activity. Additionally, it acts as an inhibitor of a variety of other proteins, such as kinases and phosphatases.
Biochemical and Physiological Effects
2,4-DMBC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, resulting in decreased production of various hormones and neurotransmitters. Additionally, it has been shown to inhibit the activity of kinases and phosphatases, resulting in decreased cellular signaling.

Advantages and Limitations for Lab Experiments

2,4-DMBC has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is stable in a variety of conditions. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is toxic and should be handled with care. Additionally, it should not be used in experiments involving humans or animals.

Future Directions

Future research on 2,4-DMBC could focus on developing new applications for its use in scientific experiments. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its mechanism of action. Additionally, research could be conducted on the potential toxicity of 2,4-DMBC and the development of methods to reduce its toxicity. Finally, research could be conducted on the development of methods to synthesize 2,4-DMBC in a more efficient and cost-effective manner.

Synthesis Methods

2,4-DMBC is synthesized by a reaction between 4,6-dimethyl-1,3-benzenediol and chloroform in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces an intermediate, which is then reacted with trifluoroacetic acid to produce 2,4-DMBC. The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

Scientific Research Applications

2,4-DMBC is used in a variety of scientific research applications, including the study of enzymes and other proteins, as well as in the study of organic chemistry. It is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and pesticides. It is also used in the synthesis of polymers and other materials.